Cas no 42599-01-9 (Dibutyl 3-oxopentanedioate)

• Product Name: Dibutyl 3-oxopentanedioate
• CAS No: 42599-01-9
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 2637962
• PubChem ID: 12307592
• Update Time: 2025-04-21

Dibutyl 3-oxopentanedioate Chemical and Physical Properties

Names and Identifiers

• dibutyl 3-oxopentanedioate
• DTXSID60486962
• SCHEMBL1010990
• AGN-PC-0NIHHB
• 42599-01-9
• Dibutyl 3-oxopentanedioate

• Inchi： 1S/C13H22O5/c1-3-5-7-17-12(15)9-11(14)10-13(16)18-8-6-4-2/h3-10H2,1-2H3
• InChI Key： SAPPVGOXJLSDHG-UHFFFAOYSA-N
• SMILES： O(C(CC(CC(=O)OCCCC)=O)=O)CCCC

Computed Properties

• Exact Mass: 258.14672380Da
• Monoisotopic Mass: 258.14672380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų